3-Bromo-4-methoxy-1-methyl-1H-pyrazolo[4,3-c]pyridine
Overview
Description
Scientific Research Applications
Synthesis and Device Characterization
3-Bromo-4-methoxy-1-methyl-1H-pyrazolo[4,3-c]pyridine derivatives have been synthesized and characterized for their applications in device manufacturing. El-Menyawy, Zedan, and Nawar (2019) describe the synthesis of pyrazolo[4,3-b]pyridine derivatives and their thermal stability, polycrystalline structure, and optical properties. These properties are critical for applications in electronic devices such as diodes showing rectification behavior under illumination conditions (El-Menyawy, Zedan, & Nawar, 2019).
Chemical Structure and Thermodynamics
The chemical structure and thermodynamic properties of pyrazolo[4,3-c]pyridine derivatives are essential for understanding their potential applications. Halim and Ibrahim (2022) conducted a study on the synthesis, spectral analysis, and quantum studies of these derivatives, providing insights into their stability and reactivity, which is significant for various scientific applications (Halim & Ibrahim, 2022).
Antibacterial Properties
Some derivatives of 3-Bromo-4-methoxy-1-methyl-1H-pyrazolo[4,3-c]pyridine have been researched for their antibacterial properties. Abdel‐Latif, Mehdhar, and Abdel-Ghani (2019) synthesized new polyheterocyclic ring systems derived from 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine and evaluated their in vitro antibacterial properties, highlighting the potential of these compounds in antimicrobial applications (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
Potential Anticancer Agents
Research has also been conducted on the potential of 3-Bromo-4-methoxy-1-methyl-1H-pyrazolo[4,3-c]pyridine derivatives as anticancer agents. Stepanenko et al. (2011) synthesized organometallic complexes with these derivatives, known as potential cyclin-dependent kinase (Cdk) inhibitors, and reported on their cytotoxicity and cell cycle effects in human cancer cells, indicating their potential use in cancer treatment (Stepanenko et al., 2011).
Synthesis and Biomedical Applications
Finally, the diverse biomedical applications of pyrazolo[4,3-c]pyridine derivatives have been extensively reviewed. Donaire-Arias et al. (2022) cover the synthesis methods and biomedical applications of these compounds, highlighting their significance in various medical and pharmacological fields (Donaire-Arias et al., 2022).
properties
IUPAC Name |
3-bromo-4-methoxy-1-methylpyrazolo[4,3-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN3O/c1-12-5-3-4-10-8(13-2)6(5)7(9)11-12/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIZBPOAKNSOZLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC=C2)OC)C(=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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